Cas no 56893-06-2 (Ethanone, 1-(3-methylphenyl)-2-(triphenylphosphoranylidene)-)
56893-06-2 structure
Product Name:Ethanone, 1-(3-methylphenyl)-2-(triphenylphosphoranylidene)-
CAS No:56893-06-2
MF:C27H23OP
MW:394.444688081741
CID:347543
PubChem ID:71444476
Update Time:2025-04-19
Ethanone, 1-(3-methylphenyl)-2-(triphenylphosphoranylidene)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3-methylphenyl)-2-(triphenylphosphoranylidene)-
- 1-(3-methylphenyl)-2-(triphenyl-λ<sup>5</sup>-phosphanylidene)ethanone
- 56893-06-2
- 1-(3-Methylphenyl)-2-(triphenyl-lambda~5~-phosphanylidene)ethan-1-one
- DTXSID00853250
- CHEMBL3247921
-
- Inchi: 1S/C27H23OP/c1-22-12-11-13-23(20-22)27(28)21-29(24-14-5-2-6-15-24,25-16-7-3-8-17-25)26-18-9-4-10-19-26/h2-21H,1H3
- InChI Key: YRVIMZRYVGHXGE-UHFFFAOYSA-N
- SMILES: P(=CC(C1C=CC=C(C)C=1)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 394.14879
- Monoisotopic Mass: 394.148652351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 4.97400
Ethanone, 1-(3-methylphenyl)-2-(triphenylphosphoranylidene)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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